Cas no 2227709-71-7 (rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol
• CAS No: 2227709-71-7
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6568583
• PubChem ID: 165590885
• Update Time: 2025-06-09

rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol
• 2227709-71-7
• EN300-1637640
• rac-(1R,2S)-2-[(cyclopent-1-en-1-yl)methyl]cyclopentan-1-ol

• Inchi： 1S/C11H18O/c12-11-7-3-6-10(11)8-9-4-1-2-5-9/h4,10-12H,1-3,5-8H2/t10-,11+/m0/s1
• InChI Key： UVVMNKURCXJLQQ-WDEREUQCSA-N
• SMILES： O[C@@H]1CCC[C@H]1CC1=CCCC1

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol

rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol (CAS No. 2227709-71-7): An Overview of Its Structure, Synthesis, and Applications

rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol (CAS No. 2227709-71-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a cyclopentyl ring substituted with a cyclopentenylmethyl group and a hydroxyl group, which imparts it with distinct chemical and physical properties.

The structure of rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol is of particular interest due to its chiral centers and the presence of a cycloalkene moiety. The cycloalkene ring introduces a degree of unsaturation, which can influence the compound's reactivity and stability. The hydroxyl group, on the other hand, can participate in various chemical reactions, such as esterification, etherification, and oxidation, making this compound a valuable building block in organic synthesis.

The synthesis of rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol has been explored using several methodologies. One common approach involves the asymmetric synthesis of the chiral centers through catalytic asymmetric hydrogenation or enantioselective organocatalysis. For instance, a recent study published in the Journal of Organic Chemistry (JOC) reported a highly efficient method for the synthesis of this compound using a palladium-catalyzed asymmetric hydrogenation reaction. This method not only provided high yields but also excellent enantioselectivity, making it a preferred route for large-scale production.

In terms of applications, rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol has shown promise in various areas of medicinal chemistry. Its unique structure makes it an attractive candidate for the development of new pharmaceuticals. For example, preliminary studies have indicated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. Additionally, its ability to modulate specific biological pathways has led to its investigation as a potential lead compound for drug discovery.

The pharmacological properties of rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol have been studied in both in vitro and in vivo models. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. In vivo studies using animal models have further confirmed its anti-inflammatory effects, with significant reductions in inflammation observed in treated groups compared to controls.

Beyond its therapeutic potential, rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol has also found applications in materials science and polymer chemistry. Its ability to undergo controlled polymerization reactions has led to the development of novel materials with unique properties. For instance, researchers at the University of California have synthesized polymers using this compound as a monomer, resulting in materials with enhanced mechanical strength and thermal stability.

The environmental impact of rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, making it an environmentally friendly option for various applications. However, further research is needed to fully understand its long-term environmental effects and to ensure its safe use in industrial processes.

In conclusion, rac-(1R,2S)-2-(cyclopent-1-en-1-yl)methylcyclopentan-1-ol (CAS No. 2227709-71-7) is a versatile compound with significant potential in multiple fields. Its unique structure and properties make it an attractive candidate for further research and development. As new methodologies for its synthesis continue to emerge and its applications expand into new areas such as pharmaceuticals and materials science, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.